Cas no 25493-17-8 (1-Butan-d9-ol)

1-Butan-d9-ol (C4D9OH) is a deuterated analog of 1-butanol, where all nine hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in NMR spectroscopy, providing distinct spectral signals for precise structural analysis. Its high isotopic purity (>98%) ensures minimal interference in kinetic and mechanistic studies, making it valuable in organic chemistry research and pharmaceutical applications. The compound’s stability and compatibility with standard laboratory protocols further support its use as a tracer or internal standard in mass spectrometry and reaction monitoring. 1-Butan-d9-ol is particularly advantageous for investigating hydrogen-deuterium exchange processes and metabolic pathways.

1-Butan-d9-ol structure

Product Name:1-Butan-d9-ol

CAS No:25493-17-8

MF:C₄H₁₀O

MW:74.1216000000001

CID:254055

PubChem ID:54048623

Update Time:2025-10-12

1-Butan-d9-ol Chemical and Physical Properties

Names and Identifiers

- 1-Butan-1,1,2,2,3,3,4,4,4-d9-ol(9CI)
- 1-Butan-d9-ol
- < 1,1,2,2,3,3,4,4,4-D9> Butanol
- 1,1,2,2,3,3,4,4,4-nonadeuterio-butan-1-ol
- 1,1,2,2,3,3,4,4,4-nonadeuteriobutanol
- Butyl-d9 alcohol
- D9-1-butanol
- Perdeuterio-butan-1-ol
- d9-butanol
- J-016019
- A935339
- D98241
- n-Butyl-d9 Alcohol
- (?H?)butan-1-ol
- DTXSID20708652
- 1,1,2,2,3,3,4,4,4-nonadeuteriobutan-1-ol
- (~2~H_9_)Butan-1-ol
- DB-309570
- Butan-d9-1-ol
- 1-Butan-d9-ol, 98 atom % D
- N-BUTANOL (D9, 98%)
- 25493-17-8
- Inchi： InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3/i1D3,2D2,3D2,4D2
- InChI Key： LRHPLDYGYMQRHN-YNSOAAEFSA-N
- SMILES： [2H]C(C(C(C(O)([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H]

Computed Properties

Exact Mass: 83.13
Monoisotopic Mass: 83.13
Isotope Atom Count: 9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 2
Complexity: 13.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 20.2A^2

Experimental Properties

Color/Form: No data avaiable
Density: 0.907 g/mL at 25 °C
Melting Point: -90 °C(lit.)
Boiling Point: 116-118 °C(lit.)
Flash Point: 35 °C
PSA: 20.23000
LogP: 0.77880
Vapor Pressure: No data available

1-Butan-d9-ol Security Information

Signal Word：Danger
Hazard Statement： H226 (100%) H302 (100%) H315 (100%)
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 1120 3/PG 3
WGK Germany：1
Hazard Category Code： 10-22-37/38-41-67
Safety Instruction： 13-26-37/39-46-7/9
Hazardous Material Identification：
Risk Phrases：R10
Storage Condition：Store at 4 ° C, -4 ° C is better

1-Butan-d9-ol Pricemore >>

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